Cas no 1822523-41-0 (2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1822523-41-0
• CID: 4620204
• Update Time: 2025-06-30

2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid

Additional information on 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1822523-41-0)

2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1822523-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic amide class, characterized by its unique spiro structure, which consists of two fused rings connected by a single carbon atom. The presence of multiple functional groups, including a tert-butoxycarbonyl (Boc) protecting group and an amide linkage, makes it a versatile intermediate in the synthesis of biologically active molecules.

The Boc group in the molecular structure serves as a protective agent for the amine functionality, preventing unwanted side reactions during synthetic processes. This protective group is particularly valuable in multi-step syntheses where selective deprotection is required. The spirocyclic framework of 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid contributes to its unique steric and electronic properties, which can influence its interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in medicinal chemistry. Spirocycles are known for their rigid three-dimensional structures, which can mimic the conformational preferences of biologically relevant molecules. This structural motif has been explored in the development of novel therapeutic agents targeting various diseases, including cancer and neurological disorders. The spiro[4.5]decane core of 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid is particularly noteworthy for its ability to stabilize complex molecular architectures.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The presence of both carboxylic acid and amide functionalities provides multiple points of modification, allowing chemists to tailor the properties of derived compounds for specific applications. For instance, the carboxylic acid group can be used for further derivatization via esterification or amidation, while the Boc-protected amine can be deprotected under mild acidic conditions to reveal the free amine for subsequent reactions.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. A notable example is their application in the development of kinase inhibitors, where spirocyclic scaffolds have been shown to improve binding affinity and reduce off-target effects. The rigid core of spiro[4.5]decane helps maintain optimal positioning of key pharmacophoric groups relative to biological targets, enhancing overall efficacy. Additionally, the presence of nitrogen atoms in the diazaspiro framework can facilitate hydrogen bonding interactions with protein receptors, further optimizing drug-receptor binding.

The Boc protecting group in 2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid also plays a critical role in controlling reaction outcomes during synthetic pathways. This group is stable under a wide range of conditions but can be selectively removed under mild acidic conditions without affecting other functional groups. This characteristic makes it an ideal choice for multi-step syntheses where sequential protection and deprotection are required.

Advances in synthetic methodologies have further expanded the utility of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled more efficient and selective modifications of spirocyclic structures. These methods have allowed researchers to introduce additional functional groups or stereocenters with high precision, opening new avenues for drug development.

The pharmaceutical industry has shown particular interest in derivatives of spiro[4.5]decane due to their potential therapeutic applications. For example, modifications at the nitrogen positions can lead to compounds with enhanced bioavailability or improved metabolic stability. Additionally, derivatization at the carboxylic acid or Boc-protected amine positions can introduce new pharmacophoric elements that interact with specific biological targets.

In conclusion,2-[(tert-butoxy)carbonyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1822523-41-0) represents a valuable intermediate in pharmaceutical chemistry with significant potential for further development. Its unique structural features and functional groups make it a versatile building block for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for spirocyclic compounds,this compound is likely to play an increasingly important role in drug discovery and development.